Cas no 60788-53-6 (a-Phenyloxiranepropanenitrile (mixture of diastereomers))
60788-53-6 structure
Product Name:a-Phenyloxiranepropanenitrile (mixture of diastereomers)
CAS No:60788-53-6
MF:C11H11NO
MW:173.211142778397
CID:1063037
PubChem ID:15920958
Update Time:2025-04-20
a-Phenyloxiranepropanenitrile (mixture of diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- α-Phenyloxiranepropanenitrile
- 3-(oxiran-2-yl)-2-phenylpropanenitrile
- α-Phenyloxiranepropa
- starbld0003313
- A-Phenyloxiranepropanenitrile
- DTXSID80579643
- ALPHA-PHENYLOXIRANEPROPANENITRILE
- a-Phenyloxiranepropanenitrile (mixture of diastereomers)
- 60788-53-6
-
- Inchi： 1S/C11H11NO/c12-7-10(6-11-8-13-11)9-4-2-1-3-5-9/h1-5,10-11H,6,8H2
- InChI Key： VQSRPYDEVXQYKT-UHFFFAOYSA-N
- SMILES： O1CC1CC(C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 173.084063974g/mol
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 36.3Ų
a-Phenyloxiranepropanenitrile (mixture of diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P335835-50mg |
a-Phenyloxiranepropanenitrile (mixture of diastereomers) |
60788-53-6 | 50mg |
$ 184.00 | 2023-09-06 | ||
| TRC | P335835-500mg |
a-Phenyloxiranepropanenitrile (mixture of diastereomers) |
60788-53-6 | 500mg |
$ 1453.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477525-1 g |
α-Phenyloxiranepropanenitrile, |
60788-53-6 | 1g |
￥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477525-1g |
α-Phenyloxiranepropanenitrile, |
60788-53-6 | 1g |
￥2858.00 | 2023-09-05 |
a-Phenyloxiranepropanenitrile (mixture of diastereomers) Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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